Cas no 2138808-90-7 (sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate)

• Product Name: sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate
• CAS No: 2138808-90-7
• MF: C₈H₆FNaO₂S
• MW: 208.185215473175
• CID: 6240026
• PubChem ID: 165449801
• Update Time: 2025-06-03

sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138808-90-7
• sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate
• EN300-723809

• Inchi： 1S/C8H7FO2S.Na/c9-8(6-12(10)11)7-4-2-1-3-5-7;/h1-6H,(H,10,11);/q;+1/p-1/b8-6-;
• InChI Key： SNGVYGRBUBKKPB-PHZXCRFESA-M
• SMILES： S(/C=C(/C1C=CC=CC=1)\F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 207.99702305g/mol
• Monoisotopic Mass: 207.99702305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate

Introduction to Sodium (Z)-2-Fluoro-2-Phenylethene-1-Sulfinate (CAS No. 2138808-90-7)

Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate (CAS No. 2138808-90-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of both fluoro and phenyl groups in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the creation of complex molecular architectures.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) standards, ensuring clarity and precision in its identification. The term (Z)-2-fluoro-2-phenylethene-1-sulfinate specifically denotes the stereochemistry of the molecule, indicating the configuration of the double bond and substituents. This stereochemical specification is crucial for understanding its interactions with biological targets and for predicting its pharmacological effects.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate is no exception and has been explored for its potential in developing new drugs that target various diseases. Its fluoro substituent, in particular, is known to increase the lipophilicity of molecules, facilitating better penetration across biological membranes. This property is highly advantageous in drug design, as it can lead to more effective delivery systems.

The sulfinate group in the molecule also contributes to its unique chemical behavior. Sulfinate functionalities are often involved in hydrogen bonding interactions, which can be critical for the binding affinity of drug candidates. This makes Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate a versatile building block for medicinal chemists seeking to develop molecules with optimized binding properties.

Recent studies have highlighted the compound's potential in the synthesis of kinase inhibitors, a class of drugs that play a pivotal role in treating cancers and inflammatory diseases. The combination of fluoro and phenyl groups provides a scaffold that can be modified to target specific kinases with high selectivity. For instance, modifications at the double bond position can fine-tune the electronic properties of the molecule, influencing its binding mode to protein targets.

Another area where Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate has shown promise is in the development of antiviral agents. The fluoro group's ability to enhance metabolic stability is particularly beneficial in antiviral drug design, where prolonged half-life can lead to more effective treatment regimens. Additionally, the phenyl ring can be functionalized to interact with viral proteases or polymerases, disrupting viral replication cycles.

The sulfinate group also offers opportunities for further derivatization, allowing researchers to explore new chemical space for drug discovery. By introducing different substituents at strategic positions within the molecule, scientists can generate libraries of compounds with varying pharmacological profiles. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

In terms of synthetic methodologies, Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate can be synthesized through multi-step reactions that involve fluorination and sulfination processes. The use of advanced catalytic systems has enabled more efficient and scalable production methods, making it more accessible for industrial applications. These synthetic advances have opened up new avenues for incorporating this compound into drug development pipelines.

The safety profile of Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate is another important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures should still be followed to ensure safe laboratory practices. Its stability under various conditions has been well-documented, which is essential for maintaining consistency during storage and transportation.

In conclusion, Sodium (Z)-2-fluoro-2-phenylethene-1-sulfinate (CAS No. 2138808-90-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for developing innovative therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.